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Compound of Interest

Compound Name: AVN-322 free base

Cat. No.: B11032481

Disclaimer: A specific Safety Data Sheet (SDS) for AVN-322 free base was not located in the
public domain. The following guidance is based on general laboratory safety principles for
handling research chemicals with an incompletely characterized hazard profile. Researchers
must conduct a thorough risk assessment before handling this compound and consult with their
institution's Environmental Health and Safety (EHS) department.

AVN-322 is an orally active, highly selective 5-HT6R antagonist intended for central nervous
system disease research.[1][2] While preclinical data suggests a "good safety profile,” all novel
chemical compounds should be handled with care.[3]

Hazard Identification and Personal Protective Equipment
(PPE)

Given the lack of specific hazard data, a conservative approach to PPE is recommended. The
following table outlines the minimum recommended PPE for handling AVN-322 free base.
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Handling and Storage

AVN-322 free base should be handled in a well-ventilated area, preferably a chemical fume
hood, to minimize inhalation exposure. Avoid contact with skin and eyes. After handling, wash
hands thoroughly with soap and water.

For storage, AVN-322 free base should be kept at room temperature in the continental US,
though this may vary elsewhere.[1][2] Always refer to the Certificate of Analysis for specific
storage recommendations.

Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and prevent others from entering. Wear
appropriate PPE, including respiratory protection if the material is a powder. Absorb liquid spills
with an inert material (e.g., vermiculite, sand) and collect all material into a sealed container for
disposal. For powder spills, carefully sweep or vacuum the material, avoiding dust generation,
and place it in a sealed container for disposal.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b11032481?utm_src=pdf-body
https://www.benchchem.com/product/b11032481?utm_src=pdf-body
https://www.medchemexpress.com/avn-322-free-base.html
https://www.medchemexpress.com/avn-322.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11032481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Move to fresh air. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention.

Flush eyes with plenty of water for at least 15
Eye Contact ) ] ]
minutes. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan

All waste containing AVN-322 free base should be considered hazardous waste. Dispose of
contaminated materials, including empty containers, absorbent materials, and disposable PPE,
in accordance with local, state, and federal regulations. Do not allow the product to enter
drains.

Experimental Workflow for Handling AVN-322 Free
Base

The following diagram outlines a general workflow for the safe handling of AVN-322 free base
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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